Cas no 22492-14-4 (1-(4-nitrophenyl)-1H-1,3-benzodiazole)

• Product Name: 1-(4-nitrophenyl)-1H-1,3-benzodiazole
• CAS No: 22492-14-4
• MF: C₁₃H₉N₃O₂
• MW: 239.229462385178
• MDL: MFCD03937392
• CID: 1410428
• PubChem ID: 4327052
• Update Time: 2025-06-07

1-(4-nitrophenyl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 1-(4-nitrophenyl)-
• 1-(4-nitrophenyl)benzimidazole
• 1-(4-nitrophenyl)-1H-1,3-benzodiazole
• 1-(p-nitrophenyl)benzimidazole
• 1-Phenylbenzimidazole deriv. 45
• DB-201064
• CS-0270442
• 1-(4-NITROPHENYL)-1H-1,3-BENZIMIDAZOLE
• STK120236
• SBB024797
• MFCD03937392
• 1-(4-Nitrophenyl)-1H-benzo[d]imidazole
• AKOS005167722
• CF-0282
• EN300-231375
• 22492-14-4
• DTXSID70401969
• SCHEMBL3834819
• 1-(4-nitrophenyl)-1H-benzimidazole
• BDBM3828
• 1-(4-NITROPHENYL)-1,3-BENZODIAZOLE
• CHEMBL345970

• MDL： MFCD03937392
• Inchi： 1S/C13H9N3O2/c17-16(18)11-7-5-10(6-8-11)15-9-14-12-3-1-2-4-13(12)15/h1-9H
• InChI Key： FLQZDRHGMHQDHM-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)N1C=NC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 239.06957
• Monoisotopic Mass: 239.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 448.6±47.0 °C at 760 mmHg
• Flash Point: 225.1±29.3 °C
• PSA: 60.96
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

1-(4-nitrophenyl)-1H-1,3-benzodiazole Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(4-nitrophenyl)-1H-1,3-benzodiazole

1H-Benzimidazole, 1-(4-nitrophenyl)- (CAS No. 22492-14-4): A Versatile Chemical Compound with Diverse Applications

1H-Benzimidazole, 1-(4-nitrophenyl)- (CAS No. 22492-14-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, materials science, and chemical research. This compound, characterized by its benzimidazole core and 4-nitrophenyl substituent, exhibits unique chemical properties that make it valuable for various industrial and scientific applications. In this comprehensive overview, we delve into its molecular structure, synthesis methods, applications, and emerging trends in research.

The molecular structure of 1H-Benzimidazole, 1-(4-nitrophenyl)- features a benzimidazole ring fused with a nitrophenyl group. This configuration imparts distinct electronic and steric properties, which are crucial for its reactivity and functionality. Researchers often explore its derivatives for their potential in drug discovery, particularly in targeting enzymes and receptors. The nitro group enhances its electron-withdrawing characteristics, making it a candidate for studies in photochemistry and electrochemical sensors.

One of the most prominent applications of 1H-Benzimidazole, 1-(4-nitrophenyl)- lies in the pharmaceutical industry. Its structural motif is frequently employed in the design of antimicrobial agents, anticancer drugs, and anti-inflammatory compounds. Recent studies highlight its role in inhibiting specific protein kinases, which are pivotal in cellular signaling pathways. This has sparked interest in its potential as a therapeutic agent for diseases like cancer and autoimmune disorders.

Beyond pharmaceuticals, 1H-Benzimidazole, 1-(4-nitrophenyl)- is also explored in material science. Its ability to form stable complexes with metals makes it useful in the development of coordination polymers and catalysts. Additionally, its photophysical properties are being investigated for applications in organic light-emitting diodes (OLEDs) and solar cells, aligning with the growing demand for sustainable energy solutions.

The synthesis of 1H-Benzimidazole, 1-(4-nitrophenyl)- typically involves the condensation of o-phenylenediamine with 4-nitrobenzaldehyde under controlled conditions. Researchers are continually optimizing these methods to improve yield and purity, addressing challenges such as byproduct formation and reaction efficiency. Green chemistry approaches, including the use of biocatalysts and microwave-assisted synthesis, are gaining traction as eco-friendly alternatives.

In the context of market trends, the demand for 1H-Benzimidazole, 1-(4-nitrophenyl)- is expected to rise, driven by its expanding applications in drug development and advanced materials. Companies specializing in fine chemicals and custom synthesis are investing in scalable production techniques to meet this demand. Furthermore, collaborations between academia and industry are accelerating the discovery of novel derivatives with enhanced functionalities.

For researchers and industry professionals, understanding the structure-activity relationship (SAR) of 1H-Benzimidazole, 1-(4-nitrophenyl)- is essential. Computational tools like molecular docking and quantitative structure-activity relationship (QSAR) models are increasingly used to predict its interactions with biological targets. These advancements are paving the way for rational drug design and high-throughput screening.

In conclusion, 1H-Benzimidazole, 1-(4-nitrophenyl)- (CAS No. 22492-14-4) stands as a multifaceted compound with broad utility across scientific and industrial domains. Its unique chemical profile, coupled with ongoing innovations in synthesis and application, positions it as a key player in the future of medicinal chemistry and material engineering. As research progresses, this compound is likely to unlock new possibilities in healthcare and technology.